(5R)-5-(4-phenyl-4-pyrrolidin-1-ylpiperidine-1-carbonyl)pyrrolidin-2-one

• IUPAC Name: (5R)-5-(4-phenyl-4-pyrrolidin-1-ylpiperidine-1-carbonyl)pyrrolidin-2-one
• InChI: InChI=1S/C20H27N3O2/c24-18-9-8-17(21-18)19(25)22-14-10-20(11-15-22,23-12-4-5-13-23)16-6-2-1-3-7-16/h1-3,6-7,17H,4-5,8-15H2,(H,21,24)/t17-/m1/s1
• InChI Key: QLUJVRZUKKOZPJ-QGZVFWFLSA-N
• Canonical SMILES: C1CCN(C1)C2(CCN(CC2)C(=O)C3CCC(=O)N3)C4=CC=CC=C4
• Isomeric SMILES: C1CCN(C1)C2(CCN(CC2)C(=O)[C@H]3CCC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol

Description

(5R)-5-(4-phenyl-4-pyrrolidin-1-ylpiperidine-1-carbonyl)pyrrolidin-2-one is a synthetic compound that belongs to the class of piperidine derivatives. It is mainly used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of (5R)-5-(4-phenyl-4-pyrrolidin-1-ylpiperidine-1-carbonyl)pyrrolidin-2-one is not fully understood. However, it is believed to act by modulating the activity of certain enzymes and receptors in the brain and central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation, decrease pain, and improve cognitive function in animal models. It has also been shown to increase the levels of certain neurotransmitters in the brain, such as dopamine and acetylcholine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5R)-5-(4-phenyl-4-pyrrolidin-1-ylpiperidine-1-carbonyl)pyrrolidin-2-one in lab experiments is its potential therapeutic properties. It has been shown to have a wide range of effects, making it useful for studying various diseases and disorders. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to fully investigate its effects.

Future Directions

There are several future directions for research on (5R)-5-(4-phenyl-4-pyrrolidin-1-ylpiperidine-1-carbonyl)pyrrolidin-2-one. One area of focus is the development of new therapeutic applications for this compound. It has shown potential in the treatment of various neurological disorders, and further research could help to identify new targets for its use. Another area of focus is the investigation of its mechanism of action, which could provide insight into its effects and help to design more targeted experiments. Additionally, the development of new synthesis methods for this compound could help to improve its availability and reduce costs associated with its use in research.

Synthesis Methods

The synthesis of (5R)-5-(4-phenyl-4-pyrrolidin-1-ylpiperidine-1-carbonyl)pyrrolidin-2-one involves the reaction of pyrrolidine-2,5-dione with 4-phenylpiperidine-4-carboxylic acid followed by reduction with sodium borohydride. The final product is obtained after purification using chromatography techniques.

Scientific Research Applications

(5R)-5-(4-phenyl-4-pyrrolidin-1-ylpiperidine-1-carbonyl)pyrrolidin-2-one has shown potential therapeutic properties in various scientific research studies. It has been studied for its anti-inflammatory, analgesic, and neuroprotective effects. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.